Cas no 1806514-20-4 (Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate
• CAS No: 1806514-20-4
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4975336
• Update Time: 2025-05-19

Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate

• Inchi： 1S/C11H10BrClO3/c1-16-10(14)6-5-7-8(11(13)15)3-2-4-9(7)12/h2-4H,5-6H2,1H3
• InChI Key： VBTKEPRJFBQTJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)Cl)=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate

Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate (CAS No. 1806514-20-4): A Comprehensive Overview

Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate, identified by its CAS number 1806514-20-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its complex aromatic and acylated structure, has garnered attention due to its potential applications in the synthesis of advanced materials and bioactive molecules.

The molecular structure of Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate consists of a phenyl ring substituted with a bromine atom at the 2-position and a chlorocarbonyl group at the 6-position, linked to a propanoate moiety. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both bromine and chlorocarbonyl functional groups enhances its reactivity, allowing for diverse transformations that are crucial in drug discovery and material science.

In recent years, Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate has been explored in the development of novel pharmaceuticals. Its structural features are particularly relevant in the synthesis of kinase inhibitors, which are essential in targeting various diseases, including cancer. The brominated phenyl ring serves as a handle for further functionalization, enabling the attachment of pharmacophores that can modulate enzyme activity. Additionally, the chlorocarbonyl group can be utilized in cross-coupling reactions, facilitating the construction of more complex molecular architectures.

One of the most intriguing applications of Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate is in the field of polymer chemistry. Researchers have leveraged its reactive sites to develop new polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and electronic components. The ability to incorporate this compound into polymer backbones also opens up possibilities for creating smart materials that can respond to environmental stimuli.

The synthesis of Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired molecular framework efficiently. These methodologies not only highlight the compound's synthetic utility but also showcase the advancements in modern organic chemistry.

Recent studies have also highlighted the role of Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate in medicinal chemistry. Its derivatives have been investigated for their potential antimicrobial and anti-inflammatory properties. The structural motifs present in this compound mimic natural products known to interact with biological targets effectively. By modifying its core structure, researchers aim to develop new therapeutic agents that can address unmet medical needs.

The industrial relevance of Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate extends beyond pharmaceuticals and polymers. It serves as a key intermediate in agrochemical formulations, where it contributes to the development of novel pesticides and herbicides. These compounds are designed to be more effective and environmentally friendly, aligning with global sustainability goals.

As research continues to evolve, the applications of Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate are expected to expand further. Innovations in synthetic chemistry and computational modeling will likely uncover new ways to utilize this compound's unique properties. Collaborative efforts between academia and industry will be crucial in translating these findings into practical solutions that benefit society.

In conclusion, Methyl 3-(2-bromo-6-(chlorocarbonyl)phenyl)propanoate (CAS No. 1806514-20-4) is a versatile compound with significant implications across multiple scientific disciplines. Its complex structure and reactive functional groups make it an invaluable tool in pharmaceutical development, polymer science, and agrochemical innovation. As our understanding of its properties grows, so too will its role in advancing technology and improving quality of life.